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Compound of Interest

Compound Name: Trisodium arsenate

Cat. No.: B082515

Introduction

Trisodium arsenate is an inorganic arsenic compound. Accurate and sensitive quantification
of arsenic species is crucial in various fields, including environmental monitoring, food safety,
and pharmaceutical analysis, due to the toxicity of arsenic. These application notes provide
detailed protocols for the quantification of trisodium arsenate using several spectroscopic
methods, including Inductively Coupled Plasma - Mass Spectrometry (ICP-MS), Hydride
Generation Atomic Absorption Spectroscopy (HGAAS), and UV-Visible Spectrophotometry.

Inductively Coupled Plasma - Mass Spectrometry
(ICP-MS)

ICP-MS is a highly sensitive and robust technique for trace and ultra-trace elemental analysis,
making it well-suited for the determination of arsenic.[1] It offers low detection limits and a wide
linear dynamic range.[1] For the specific quantification of arsenate, the arsenate anion of
trisodium arsenate, hyphenated techniques such as High-Performance Liquid
Chromatography coupled with ICP-MS (HPLC-ICP-MS) are often employed to separate
different arsenic species before detection.[2][3]

Quantitative Data Summary
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Parameter Value

Reference

Limit of Detection (LOD) for

1.0 ug As/L
As(V) Ho

[4]

Common Interferences 40Ar35CI+, 40Ca35Cl+

[2][5]

Dynamic Reaction Cell (DRC)
) or Collision/Reaction Cell
Mode of Operation o
(CRC) to minimize

interferences

[1]14]

Experimental Workflow: HPLC-ICP-MS for Arsenic

Speciation

g
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Arsenate (AsO43-) Ammonium Molybdate Acidic Medium (e.g., Nitric Acid)

Arsenate-Molybdate Heteropoly Acid Reducing Agent (e.g., Ascorbic Acid)

Molybdenum Blue Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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